A novel NIR fluorescent probe for fast detection and imaging of methionine sulfoxide reductase A in lysosome of living cells†
Materials Advances Pub Date: 2020-09-02 DOI: 10.1039/D0MA00489H
Abstract
Methionine sulfoxide reductases (Msrs) play special roles in protecting proteins from oxidative damage caused by reactive species and repairing MetSO residues in proteins/peptides. However, current probes for Msrs fail to target lysosomes and exhibit a relatively slow response and short emission wavelengths (less than 580 nm). Herein, we reported a novel lysosome-targeted NIR fluorescent probe RBSO for fast detection and imaging Msr A by extending the linear π-conjugated system of the probe via the SNArH reaction. As expected, RBSO exhibited high selectivity and high sensitivity for the rapid detection of Msr A in real-time via a specific Msr A-triggered methylsulfinyl reduction reaction. Importantly, RBSO was cell-membrane permeable and capable of specifically distributing in lysosomes, and thus detects Msr A in real-time there, providing a potential tool for monitoring Msr A activity in lysosomes of living cells.

Recommended Literature
- [1] A laboratory investigation of the effectiveness of various skin and surface decontaminants for aliphatic polyisocyanates†‡
- [2] Coordination polymer-based supercapacitors with matched energy levels: enhanced capacity under visible light illumination in the presence of methanol†
- [3] Asymmetric aziridination of chalcones catalyzed by a novel backbone 1,8-bisoxazolinylanthracene (AnBOX)-copper complex†
- [4] Reductive microenvironment responsive gadolinium-based polymers as potential safe MRI contrast agents†
- [5] Motif-programmed artificial proteins mediated nucleation of octacalcium phosphate on titanium substrates†
- [6] Contents list
- [7] A long persistent phosphorescent metal–organic framework for multi-level sensing of oxygen†
- [8] Electron scattering from germanium tetrafluoride
- [9] Indium catalyzed tandem hydroamination/hydroalkylation of terminal alkynes†
- [10] Highly modular hepatitis B virus-like nanocarriers for therapeutic protein encapsulation and targeted delivery to triple negative breast cancer cells†